![molecular formula C18H20FN3O3S B2599428 N-(2-fluorophenyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide CAS No. 899743-14-7](/img/structure/B2599428.png)
N-(2-fluorophenyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
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Description
N-(2-fluorophenyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H20FN3O3S and its molecular weight is 377.43. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioligand Development for PET Imaging
Compounds with structural similarities, particularly those incorporating fluorophenyl groups and pyrimidine derivatives, have been explored for their utility as radioligands in positron emission tomography (PET) imaging. For example, studies have developed selective radioligands for imaging translocator proteins with PET, which could potentially extend to similar compounds for imaging neuroinflammation or other biological targets in vivo (Dollé et al., 2008).
Investigating Peripheral Benzodiazepine Receptors
Fluoropropoxy substituted compounds, closely related to the pyrimidine structure, have been synthesized and evaluated for their affinity towards peripheral benzodiazepine receptors, indicating potential applications in studying neurodegenerative disorders (Fookes et al., 2008).
Drug Metabolism and Pharmacokinetics
Research into the metabolism and pharmacokinetics of radiolabeled compounds, such as [18F]DPA-714, a compound utilized in PET imaging, provides valuable data on biodistribution, excretion, and potential clinical applications. This research indicates a path for studying similar compounds' pharmacokinetic profiles and their suitability for clinical use (Peyronneau et al., 2013).
Antimicrobial and Anti-Inflammatory Activities
Compounds featuring a fluorophenyl group combined with pyrimidine and thioxothiazolidin frameworks have been synthesized and evaluated for antimicrobial and anti-inflammatory activities. This suggests potential therapeutic applications for structurally similar compounds in treating infections and inflammation (Kerru et al., 2019).
Novel Enzyme Inhibitors
The exploration of fluorophenyl and pyrimidine derivatives as enzyme inhibitors, such as for myeloperoxidase, illustrates the compound's potential utility in developing new treatments for cardiovascular diseases or other conditions associated with enzyme dysregulation (Dong et al., 2016).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[[1-(3-hydroxypropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O3S/c19-13-6-1-2-7-14(13)20-16(24)11-26-17-12-5-3-8-15(12)22(9-4-10-23)18(25)21-17/h1-2,6-7,23H,3-5,8-11H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCOPAXSXLVZINN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC=C3F)CCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.